Cas no 1805386-17-7 (Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate)
Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate
-
- Inchi: 1S/C10H9Br2F2NO2/c1-17-7(16)2-5-4-15-6(3-11)8(9(5)12)10(13)14/h4,10H,2-3H2,1H3
- InChI Key: KJUDPWSEGJQIFI-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)F)C(CBr)=NC=C1CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 269
- XLogP3: 2.5
- Topological Polar Surface Area: 39.2
Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053798-1g |
Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate |
1805386-17-7 | 97% | 1g |
$1,564.50 | 2022-04-01 |
Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate
Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate: A Comprehensive Overview
Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate, identified by the CAS No. 1805386-17-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its pyridine ring structure, which serves as the core framework, with multiple substituents attached at specific positions. The presence of bromine atoms and a difluoromethyl group introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.
The synthesis of Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. The strategic introduction of substituents at positions 2, 4, and 3 of the pyridine ring ensures the compound's stability and reactivity. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield, making it accessible for large-scale applications.
One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The bromine atoms at positions 2 and 4 serve as excellent leaving groups, facilitating various substitution reactions. For instance, the bromomethyl group at position 2 can undergo nucleophilic substitution to introduce diverse functional groups, such as hydroxyl, amino, or thiol groups. Similarly, the bromine atom at position 4 can be replaced with other substituents to tailor the compound's properties for specific applications.
Recent studies have highlighted the potential of Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate in drug discovery programs targeting various therapeutic areas. The difluoromethyl group at position 3 imparts a unique electronic environment to the molecule, enhancing its ability to interact with biological targets. For example, researchers have explored its role as a scaffold for designing inhibitors of kinases and other enzymes involved in disease pathways. The methyl ester group at position 5 further modulates the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies.
In addition to its role in drug discovery, this compound has found applications in materials science. The pyridine ring structure provides a rigid framework that can be utilized in constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of halogen atoms enhances the coordination abilities of the molecule, enabling it to bind with metal ions effectively. Recent research has demonstrated its potential in constructing MOFs with high surface area and porosity, which can be used for gas storage and separation applications.
The versatility of Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate extends to its use in organic synthesis as a versatile building block. Its ability to undergo multiple transformations makes it an ideal substrate for constructing complex molecules with intricate architectures. For instance, the bromine atoms can be replaced with other substituents through nucleophilic aromatic substitution or coupling reactions, enabling the creation of diverse derivatives with tailored properties.
From an environmental perspective, researchers have investigated the biodegradability and toxicity profiles of this compound to ensure its safe handling and disposal. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradability; however, further research is required to optimize its environmental footprint. Regulatory agencies have established guidelines for handling such compounds to minimize risks associated with their use in industrial settings.
In conclusion, Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805386-17-7) is a multifaceted organic compound with significant potential across various fields. Its unique structure enables diverse applications in drug discovery, materials science, and organic synthesis. Ongoing research continues to uncover new avenues for leveraging this compound's properties to address emerging challenges in chemistry and related disciplines.
1805386-17-7 (Methyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)